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Technical Support Center: Reactive Dyes on
Cellulose Fibers
This technical support center provides in-depth troubleshooting guides and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the fixation rate of reactive dyes on cellulose fibers.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental mechanism of reactive dye fixation on cellulose fibers?

A1: The reactive dyeing process involves three main stages:

Exhaustion: The dye is absorbed by the cellulose fiber from the dyebath, a process facilitated

by electrolytes like salt.[1][2]

Fixation: Under alkaline conditions, the reactive group of the dye forms a strong, permanent

covalent bond with the hydroxyl (-OH) groups of the cellulose fiber.[1][3][4]

Wash-off: Unfixed and hydrolyzed dye is removed from the fiber surface to ensure good

wash fastness.[1][2][5]

Q2: What is dye hydrolysis and why is it a problem?
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A2: Dye hydrolysis is a competing reaction where the reactive dye reacts with the hydroxyl ions

(OH-) in the water instead of the cellulose fiber.[1][4][6] This hydrolyzed dye is no longer

reactive and cannot form a covalent bond with the fiber, leading to a lower fixation rate, wasted

dye, and increased effluent load.[4][6][7] The amount of dye lost to hydrolysis can be

significant, sometimes accounting for up to 40-60% of the dye used.[6]

Q3: What are the key factors influencing the fixation rate?

A3: Several critical parameters must be controlled to maximize the fixation rate:

Alkali Type and Concentration: Alkali is essential as it causes the cellulose hydroxyl groups

to dissociate, forming the cellulosate ion (Cell-O-) which then reacts with the dye.[8] The pH

of the dye bath is a key factor.[9]

Electrolyte (Salt) Concentration: Since reactive dyes have a low affinity for cellulose,

electrolytes are used to promote dye exhaustion onto the fiber by neutralizing the negative

surface charge of the cotton.[1][10][11]

Dyeing Temperature: Temperature affects the rate of dye diffusion, fixation, and hydrolysis.[1]

An optimal temperature balances a high rate of fixation with a low rate of hydrolysis.[12]

Dyeing Time: Sufficient time is needed for both the exhaustion and fixation phases to occur

completely.[4]

Liquor Ratio: This is the ratio of the weight of the dye bath to the weight of the fabric. Lower

liquor ratios generally require less salt to achieve adequate exhaustion.[1]

Q4: How does the type of reactive group on the dye affect fixation?

A4: The reactivity of the dye is determined by its reactive group (e.g., monochlorotriazine

(MCT), vinyl sulphone (VS)).[3] Dyes with higher reactivity can be fixed at lower temperatures

and pH but may also be more prone to hydrolysis.[13] Bifunctional dyes, which contain two

reactive groups, can potentially achieve higher fixation rates.[6][14]
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Problem 1: Low Color Yield or Pale Shades
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Potential Cause Recommended Solution

Insufficient Alkali

The pH may be too low for the cellulose to

become sufficiently ionized for reaction. Verify

the pH is within the optimal range (typically

10.5-11) for the specific reactive dye used.[1]

[15] Increase the alkali concentration

incrementally.[3]

Inadequate Electrolyte

Poor exhaustion of the dye onto the fiber before

fixation. Increase the salt concentration,

especially for medium to deep shades.[1][11]

The amount of salt can be increased up to 100

g/L for deep shades.[10]

Dyeing Temperature Too High or Too Low

If the temperature is too low, the rate of fixation

is very slow.[1] If it is too high, dye affinity

decreases and the rate of hydrolysis increases

faster than the rate of fixation.[1][4] Adhere to

the dye manufacturer's recommended

temperature, often around 60°C for common

bifunctional dyes.[12]

Premature Dye Hydrolysis

The dye and alkali solutions were mixed and left

to stand for too long before use. Always prepare

dye and alkali solutions separately and mix

them just before starting the fixation step.[1][6]

Problem 2: Poor Wash Fastness and Staining
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Potential Cause Recommended Solution

Ineffective Wash-off

Unfixed and hydrolyzed dye remains on the fiber

surface.[6] Implement a thorough post-dyeing

washing process, including multiple rinses and a

high-temperature soaping step (e.g., 90°C for

15-20 minutes) to remove all residual dye.[16]

[17]

Excessive Dye Hydrolysis

A high percentage of the dye reacted with water

instead of the fiber. Optimize fixation conditions

(pH, temperature, time) to favor the dye-fiber

reaction over hydrolysis.[4] Using a mixed alkali

system (soda ash and caustic soda) can

sometimes improve fixation for deep shades.[8]

[18]

High Dye Aggregation

Very high salt concentrations can cause dye

molecules to aggregate, leading to poor

diffusion into the fiber and easy removal during

washing.[10][19] Avoid excessive salt

concentrations beyond the optimum level for the

specific shade depth.[10]

Quantitative Data on Fixation Parameters
Table 1: Effect of Electrolyte (Salt) Concentration on Dye Fixation
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Salt Concentration
(g/L)

Dye Exhaustion (%) Dye Fixation (%)
Color Strength
(K/S)

10 Low Low Low

40 High High High

50 Optimum Optimum Optimum

>50
No significant

increase

No significant

increase

No significant

increase

Data synthesized from

a study on Reactive

Red 195. Optimum

results were achieved

around 40-50 g/L.[3]

Table 2: Effect of Alkali (Soda Ash) Concentration on Dye Fixation

Alkali
Concentration (g/L)

Dye Exhaustion (%) Dye Fixation (%)
Color Strength
(K/S)

2 ~60 ~25 Low

10 ~68 ~58 Medium

12 Optimum Optimum High

20 ~72 ~65 High

Data synthesized from

a study on Reactive

Red 195. Values

increased with alkali

concentration, with

optimal performance

around 12 g/L.[3]

Table 3: Effect of Dyeing Temperature on Dye Fixation
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Temperature (°C) Dye Exhaustion (%) Dye Fixation (%) Remarks

30 52 18

Fixation is very poor

at lower temperatures.

[3]

60 - -

Often the optimum

temperature for

bifunctional (MCT-VS)

dyes, balancing

fixation and

hydrolysis.[12]

70 Optimum Optimum

Determined as

optimum for Reactive

Red 195 in a specific

study.[3]

>70 Decreases Decreases

Affinity for the fiber

decreases and

hydrolysis increases,

adversely affecting

color yield.[1]

Experimental Protocols
General Protocol for Exhaust Dyeing of Cotton with a Bireactive Dye (e.g., MCT-VS type)

This protocol outlines a standard laboratory procedure for dyeing cellulosic fabric.

Fabric Preparation: Scour and bleach the cotton fabric to remove impurities and ensure

uniform wettability.

Dye Bath Preparation:

Prepare the dye bath with the required amount of water at a specific liquor ratio (e.g.,

1:10).[3]

Add a sequestering agent to chelate any metal ions in the water.
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Add the pre-dissolved reactive dye solution.

Exhaustion Phase:

Introduce the fabric into the dye bath at room temperature.

Run the machine for 10-15 minutes to allow for even dye distribution.

Gradually add the required amount of electrolyte (e.g., Glauber's salt or NaCl) in portions

over 20-30 minutes.[1]

Raise the temperature to the target dyeing temperature (e.g., 60°C).[12]

Continue running for 30-45 minutes to allow for dye exhaustion and migration.[1]

Fixation Phase:

Check and adjust the temperature to the optimal fixation temperature (e.g., 60°C).

Gradually add the pre-dissolved alkali (e.g., soda ash) to the dye bath to raise the pH to

the target level (e.g., 10.5-11).[1]

Continue the dyeing process for the recommended fixation time, typically 45-60 minutes.

[1]

Wash-off and Soaping:

Drain the dye bath.

Rinse the fabric with cold water to remove surface dye and chemicals.

Neutralize the fabric with a weak acid like acetic acid.[1]

Perform a soaping treatment at or near boil (e.g., 95°C) for 10-15 minutes with a suitable

detergent to remove all unfixed and hydrolyzed dye.[16]

Rinse thoroughly with hot and then cold water until the rinse water is clear.

Drying: Dry the dyed fabric.
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Visualizations
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Caption: Workflow of the reactive dyeing process on cellulose fibers.
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Caption: The competing reactions of dye fixation and hydrolysis.
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Caption: Troubleshooting workflow for low reactive dye fixation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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